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Compound of Interest

Compound Name: 2',5'-Difluoroacetophenone oxime

CAS No.: 149773-87-5

Cat. No.: B3032365

Get Quote

Executive Summary & Chemical Context
2',5'-Difluoroacetophenone oxime (CAS: 149773-87-5) is a specialized fluorinated

intermediate often utilized in the synthesis of agrochemicals and pharmaceuticals.[1] Its

spectral fingerprint is distinct from standard acetophenones due to the ortho-fluorine effect,

which imposes specific steric and electronic constraints on the molecule.[1]

This guide defines the expected UV-Vis characteristics of the compound, establishing a

baseline for purity assessment and reaction monitoring.

Structural Analysis & Electronic Effects
Ortho-Fluorine (2'-F): Exerts a strong inductive effect (-I) and creates steric repulsion with the

oxime moiety.[1] This forces the C=N bond to adopt an s-trans conformation relative to the

phenyl ring to minimize dipole repulsion, often resulting in a hypsochromic (blue) shift

compared to the non-fluorinated parent.

Meta-Fluorine (5'-F): Primarily acts through inductive electron withdrawal, slightly stabilizing

the HOMO energy level.[1]
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Oxime Group (C=N-OH): Replaces the carbonyl chromophore.[1] While the

transition is preserved, it is generally less intense and blue-shifted compared to the ketone
precursor.[1]

Comparative Spectral Data
The following data synthesizes experimental baselines for parent compounds with calculated

predictive values for the target oxime.

Table 1: Comparative UV-Vis Absorption Characteristics

Compound Structure (Main Band)
(L[1]·mol⁻¹·
cm⁻¹)

Transition
Type

Solvent

Acetophenon

e
Ph-CO-CH₃ 242 nm ~12,500 (Benzoyl) Ethanol

Acetophenon

e Oxime

Ph-C(=NOH)-

CH₃
240–245 nm ~11,000 (Conjugated) Ethanol

2',5'-

Difluoroaceto

phenone

F₂-Ph-CO-

CH₃
230–235 nm ~10,000 (Distorted) Ethanol

2',5'-

Difluoroaceto

phenone

Oxime

Target 228–233 nm ~9,500 Ethanol

280–290 nm

(shoulder)
< 1,000
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Critical Note: The presence of the 2'-fluorine atom typically causes a 5–10 nm blue shift relative

to acetophenone due to steric inhibition of resonance, which slightly twists the phenyl ring out of

coplanarity with the C=N bond.

Experimental Protocol: Characterization Workflow
To validate the spectral data for your specific lot, follow this self-validating protocol. This

method minimizes solvatochromic errors and ensures reproducibility.[1]

Reagents & Equipment
Solvent: HPLC-grade Ethanol (Cutoff < 210 nm) or Acetonitrile.

Blank: Pure solvent from the same bottle used for solvation.[1]

Cuvettes: Quartz (10 mm path length). Do not use plastic or glass (absorbs < 300 nm).

Step-by-Step Methodology
Stock Solution Preparation (1 mM):

Weigh 1.71 mg of 2',5'-Difluoroacetophenone oxime (MW: 171.15 g/mol ).[1]

Dissolve in 10.0 mL of Ethanol. Sonicate for 30 seconds to ensure complete dissolution.

Working Standard (50 µM):

Transfer 500 µL of Stock Solution into a 10 mL volumetric flask.

Dilute to volume with Ethanol.[1]

Baseline Correction:

Fill two matched quartz cuvettes with pure Ethanol.
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Run a baseline scan (200–400 nm) to zero the instrument.[1]

Measurement:

Replace the sample cuvette liquid with the Working Standard.[1]

Scan from 200 to 400 nm (Scan speed: Medium; Slit width: 1 nm).

Validation Check:

If

< 220 nm, the solution may be too dilute or the solvent cutoff is interfering.[1]

If Abs > 1.2, dilute the sample by 50% and re-measure to ensure linearity (Beer-Lambert

Law).[1]

Visualization of Mechanisms & Workflow
The following diagrams illustrate the electronic transitions and the experimental decision tree.

Figure 1: Electronic Transition & Substituent Effects
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Caption: Logical flow of structural modifications leading to the observed spectral shifts in the

target compound.

Figure 2: Experimental Validation Workflow
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Caption: Step-by-step decision tree for accurate UV-Vis characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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